Cas no 5754-34-7 (2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanol)

• Product Name: 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanol
• CAS No: 5754-34-7
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• MDL: MFCD03701622
• CID: 374710
• PubChem ID: 4219754
• Update Time: 2025-11-03

2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanol
• 1,3-Dioxolane-4-ethanol,2,2-dimethyl-
• 4-(2-Hydroxyethyl)-2,2-dimethyl-1,3-dioxolane
• 2,2-dimethyl-1,3-dioxolane-4-ethanol
• 5-hydroxyethyl-2,2-dimethyl-1,3-dioxolane
• rac-1,2-O-isopropylidenebutane-1,2,4-triol
• 2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol
• YYEZYENJAMOWHW-UHFFFAOYSA-N
• 2-(2,2-Dimethyl-[1,3]dioxolan-4-yl)-ethanol
• 2-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]ethanol
• BCP19987
• 8479AB
• NE608
• Z414834646
• 4-hydroxyethyl-2,2-dimethyl-1,3-dioxolane
• FT-0698623
• 2,2-di-methyl-4-(2-hydroxyethyl)1,3-dioxolane
• MFCD02682967
• 2,2dimethyl-4-(2-hydroxyethyl)1,3-dioxolane
• 4-(2-hydroxyethyl)-2,2-dimethyl-1,3-dioxolan
• D-5150
• DS-4230
• AKOS015912752
• 1,3-Dioxolane-4-ethanol, 2,2-dimethyl-
• (+/-)-2-(2,2-dimethyl-[1,3]dioxolan-4-yl)-ethanol
• A869652
• PB47730
• FT-0699571
• 4-(2-Hydroxyethyl)-2,2-dimethyl-1,3-dioxolane, 89%
• SB44942
• SCHEMBL418942
• SY034535
• FT-0770435
• 2-(2 pound not2-Dimethyl-1 pound not3-dioxolan-4-yl)ethanol
• DTXSID00400965
• AMY840
• SY107483
• 5754-34-7
• 3-(4-Tert-butoxycarbonylamino-phenyl)-propionicacid
• 4-(2-Hydroxylethyl)-2,2-dimethyl-1,3-dioxolane
• FT-0639012
• MFCD03701622
• SB44948
• CS-W006546
• EN300-88568
• SY107488
• MFCD02682966
• D5914

• MDL： MFCD03701622
• Inchi： 1S/C7H14O3/c1-7(2)9-5-6(10-7)3-4-8/h6,8H,3-5H2,1-2H3
• InChI Key： YYEZYENJAMOWHW-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1CCO

Computed Properties

• Exact Mass: 146.09400
• Monoisotopic Mass: 146.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 38.7

Experimental Properties

• Color/Form: liquid
• Density: 1.031 g/mL at 25 °C(lit.)
• Boiling Point: 199-200 °C(lit.)
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• Refractive Index: n20/D 1.4400(lit.)
• PSA: 38.69000
• LogP: 0.52030
• Solubility: Not determined

2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanol

Introduction to 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanol (CAS No. 5754-34-7)

2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanol, identified by the Chemical Abstracts Service Number (CAS No.) 5754-34-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of dioxolane derivatives, which are known for their versatile applications in synthetic chemistry and bioactive molecule development. The unique structural features of 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanol, particularly its cyclic ether backbone and hydroxyl substituent, make it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The chemical structure of 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanol consists of a six-membered lactone ring substituted with two methyl groups at the 2-position and a hydroxyl group at the 4-position. This configuration imparts distinct reactivity patterns that have been exploited in multiple synthetic pathways. The presence of the hydroxyl group enhances its solubility in polar solvents, facilitating its use in aqueous-based reactions and formulations. Additionally, the stability of the dioxolane ring under various reaction conditions makes it a preferred scaffold for constructing more complex molecules.

In recent years, 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanol has garnered attention in the pharmaceutical industry due to its potential as a building block for drug candidates. Researchers have leveraged its structural motif to develop novel compounds with therapeutic applications. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The dioxolane ring’s ability to undergo ring-opening reactions allows for the introduction of diverse functional groups, enabling the creation of libraries of compounds for high-throughput screening.

One notable area where CAS No. 5754-34-7 has made an impact is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in cancer therapy. The hydroxyl group in 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanol provides a suitable platform for designing molecules that can modulate kinase activity. Recent studies have demonstrated that modifications at the 4-position of the dioxolane ring can significantly influence binding affinity and selectivity towards specific kinases. This has led to the development of promising lead compounds that are being further optimized for clinical use.

The compound’s utility extends beyond pharmaceutical applications. In materials science, 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanol has been explored as a precursor for polymer additives and specialty resins. Its ability to form stable cross-linkages enhances the mechanical properties of polymers, making it valuable in industries requiring high-performance materials. Additionally, its role as a chelating agent in metal ion sequestration has been investigated, particularly in environmental remediation efforts where it aids in removing heavy metals from contaminated water sources.

Advances in synthetic methodologies have further expanded the applications of CAS No. 5754-34-7. Catalytic hydrogenation and oxidation reactions have enabled researchers to introduce additional functional groups while preserving the integrity of the dioxolane core. These modifications have opened new avenues for drug discovery and material innovation. For example, enantioselective synthesis techniques have been employed to produce chiral derivatives of this compound, which are essential for developing enantiomerically pure drugs with improved efficacy and reduced side effects.

The safety profile of 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanol is another critical consideration in its application across industries. Due to its relatively low toxicity and stability under standard storage conditions, it is classified as a non-hazardous compound under typical usage scenarios. However, as with any chemical substance used in industrial or laboratory settings, proper handling procedures must be followed to ensure worker safety and environmental protection.

In conclusion,CAS No 5754 -34 -7 represents a versatile and valuable compound with broad applications spanning pharmaceuticals、materials science，and environmental chemistry。 Its unique structural features，combined with recent advancements in synthetic chemistry，position it as a key intermediate for developing innovative solutions across multiple scientific disciplines。 As research continues，the potential uses for this compound are expected to grow，further solidifying its importance in modern chemistry。